Cas no 1226155-90-3 (1226155-90-3)
1226155-90-3 structure
Product Name:1226155-90-3
CAS No:1226155-90-3
MF:C10H10F2O
MW:184.182610034943
CID:5576208
PubChem ID:23176317
Update Time:2025-07-12
1226155-90-3 Chemical and Physical Properties
Names and Identifiers
-
- 3',5'-DIFLUOROBUTYROPHENONE
- 1-(3,5-Difluorophenyl)-1-butanone
- 1-Butanone, 1-(3,5-difluorophenyl)-
- 1226155-90-3
-
- MDL: MFCD11617492
- Inchi: 1S/C10H10F2O/c1-2-3-10(13)7-4-8(11)6-9(12)5-7/h4-6H,2-3H2,1H3
- InChI Key: IQBMKGWVAYZBDJ-UHFFFAOYSA-N
- SMILES: C(C1=CC(F)=CC(F)=C1)(=O)CCC
Computed Properties
- Exact Mass: 184.06997126g/mol
- Monoisotopic Mass: 184.06997126g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.134±0.06 g/cm3(Predicted)
- Boiling Point: 229.9±20.0 °C(Predicted)
1226155-90-3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1762564-1g |
1-(3,5-Difluorophenyl)butan-1-one |
1226155-90-3 | 98% | 1g |
¥3906.00 | 2024-08-09 |
1226155-90-3 Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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